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Compound of Interest

Compound Name: Tdbtu

Cat. No.: B1589400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TDBTU, or O-(3,4-Dihydro-4-oxo-1,2,3-benzotriazin-3-yl)-1,1,3,3-tetramethyluronium

tetrafluoroborate, is a widely utilized coupling reagent in peptide synthesis and other areas of

organic chemistry. Its efficacy in promoting amide bond formation while minimizing

racemization makes it a valuable tool in the development of novel therapeutics and research

compounds. However, its chemical reactivity also necessitates a thorough understanding of its

potential hazards and the implementation of rigorous safety protocols. This guide provides an

in-depth overview of the safety and handling precautions for TDBTU, tailored for laboratory

personnel.

Chemical and Physical Properties
A summary of the key chemical and physical properties of TDBTU is provided in the table

below. This information is crucial for understanding its behavior and for implementing

appropriate storage and handling procedures.
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Property Value Source

CAS Number 125700-69-8 [1]

Molecular Formula C₁₁H₁₆BF₄N₅O [1]

Molecular Weight 321.08 g/mol

Appearance
White to pale cream fine

crystalline powder

Melting Point 205 °C (decomposes)

Solubility

Soluble in acetonitrile and

DMF. Soluble in water (3

mg/ml at 20°C).

Hazard Identification and Classification
TDBTU is classified as a hazardous substance and requires careful handling to avoid adverse

health effects and physical incidents. The primary hazards associated with TDBTU are

summarized in the following table.

Hazard Class GHS Category Hazard Statement

Flammable Solids Category 1 H228: Flammable solid

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Potential Sensitizer Not Classified
May cause an allergic skin

reaction.

Explosive/Shock Sensitivity Not Classified
Potentially shock sensitive and

explosive.
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Quantitative Safety Data
Obtaining specific, publicly available quantitative safety data such as LD50, LC50, flash point,

and explosive limits for TDBTU is challenging. While qualitative assessments from safety data

sheets indicate potential for skin, eye, and respiratory irritation, as well as flammability and

potential shock sensitivity, numerical values are not consistently reported. Researchers should

therefore handle TDBTU with a high degree of caution, assuming it to be a potent irritant and a

substance with potential explosive properties.

Parameter Value Notes

Acute Toxicity (Oral, Dermal,

Inhalation)
Not available

Handle as a substance of

unknown high toxicity.

Flash Point Not available
Classified as a flammable

solid; avoid ignition sources.

Autoignition Temperature Not available

Explosive Limits Not available

Shock/Friction Sensitivity
Potentially shock sensitive and

explosive

Handle with care, avoid

grinding, shock, and friction.

Thermal Stability
Decomposes at melting point

(205 °C)
Avoid prolonged heating.

Experimental Protocol for Safe Handling of TDBTU
The following protocol is a synthesis of best practices for handling flammable, irritant, and

potentially shock-sensitive solids. Adherence to these procedures is critical for minimizing risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of TDBTU powder should be conducted in a certified chemical fume

hood to minimize inhalation exposure.
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Eye and Face Protection: ANSI-approved safety goggles are mandatory. A face shield should

be worn when handling larger quantities or when there is a risk of splashing.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs

of degradation before use. Use proper glove removal technique to avoid skin contact.

Lab Coat: A flame-resistant lab coat must be worn and fully buttoned.

Clothing: Full-length pants and closed-toe shoes are required.

Respiratory Protection: If handling outside of a fume hood is unavoidable, a risk assessment

must be performed to determine the appropriate respiratory protection.

Storage and Handling Procedures
Storage:

Store TDBTU in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.

Keep the container tightly closed to prevent moisture and air exposure.

Store in a designated cabinet for flammable solids, segregated from incompatible

materials such as strong oxidizing agents.

Handling:

Avoid creating dust. Use techniques that minimize aerosolization of the powder.

Do not grind, crush, or subject the material to shock or friction.

Use non-sparking tools and equipment.

Ground all equipment when transferring large quantities to prevent static discharge.

Wash hands thoroughly after handling, even if gloves were worn.
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Spill and Emergency Procedures
Spill Response:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for hazardous waste disposal.

For larger spills, evacuate the area and contact the institutional safety office.

Do not use water to clean up spills, as TDBTU is a flammable solid.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Signaling Pathways and Workflow Diagrams
To visually represent the logical flow of safety procedures, the following diagrams have been

created using the DOT language.
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Figure 1: General workflow for the safe handling of TDBTU.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1589400?utm_src=pdf-body-img
https://www.benchchem.com/product/b1589400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small Spill Response Large Spill Response

Spill Detected

Assess Spill Size

Evacuate Immediate Area

Notify Supervisor and
Safety Office

Don Appropriate PPE

Small Spill

Evacuate Laboratory

Large Spill

Carefully Sweep Up Solid

Place in Sealed Hazardous
Waste Container

Activate Fire Alarm if Necessary

Await Emergency Response

Click to download full resolution via product page

Figure 2: Decision workflow for responding to a TDBTU spill.

Conclusion
TDBTU is an indispensable reagent in modern chemical research and development. However,

its utility is accompanied by significant safety considerations. By understanding its hazards,

implementing robust engineering controls, consistently using appropriate personal protective

equipment, and adhering to the detailed handling and emergency procedures outlined in this

guide, researchers can mitigate the risks associated with its use. A proactive and informed

approach to safety is paramount to ensuring a secure laboratory environment for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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